Methyl 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoate

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: methyl 5-(4-cyanoanilino)-3-methyl-5-oxopentanoate
• InChI: InChI=1S/C14H16N2O3/c1-10(8-14(18)19-2)7-13(17)16-12-5-3-11(9-15)4-6-12/h3-6,10H,7-8H2,1-2H3,(H,16,17)
• InChI Key: VDGRDARTXBPOJF-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC=C(C=C1)C#N)CC(=O)OC

Description

Methyl 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoate is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoic acid (940 mg, 3.82 mmol) and conc. sulfuric acid (1 drop) in methanol (25 mL) was heated with reflux for 14 hr. The reaction solution was cooled, and ethyl acetate was added thereto. The solution was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 10 to 100% ethyl acetate/hexane) to give methyl 5-(4-cyanophenylamino)-3-methyl-5-oxopentanoate (557 mg, 2.139 mmol, 56.0%) as a white powder.